Cas no 331729-57-8 (Benzoic acid, 5-fluoro-2-(phenylmethoxy)-, phenylmethyl ester)

Benzoic acid, 5-fluoro-2-(phenylmethoxy)-, phenylmethyl ester structure
331729-57-8 structure
Product Name:Benzoic acid, 5-fluoro-2-(phenylmethoxy)-, phenylmethyl ester
CAS No:331729-57-8
MF:C21H17FO3
MW:336.356289625168
CID:1455698
Update Time:2024-08-25

Benzoic acid, 5-fluoro-2-(phenylmethoxy)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 5-fluoro-2-(phenylmethoxy)-, phenylmethyl ester
    • Inchi: 1S/C21H17FO3/c22-18-11-12-20(24-14-16-7-3-1-4-8-16)19(13-18)21(23)25-15-17-9-5-2-6-10-17/h1-13H,14-15H2
    • InChI Key: BPPMHCSGRHHXSV-UHFFFAOYSA-N
    • SMILES: C(OCC1=CC=CC=C1)(=O)C1=CC(F)=CC=C1OCC1=CC=CC=C1

Computed Properties

  • Exact Mass: 336.11621

Experimental Properties

  • Density: 1.214±0.06 g/cm3(Predicted)
  • Boiling Point: 484.2±40.0 °C(Predicted)
  • PSA: 35.53
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